Daltroban

• CAS: 105218-03-9
• Synonyms: 4-(2-(4-chlorobenzenesulfonylamino)ethyl)benzeneacetic acid; 4-(2-(4-chlorophenylsulfonylamino)ethyl)phenylacetic acid; BM 13.505; BM 13505; BM-13505; daltroban; SKF 96148; SKF-96148
• Molecular Formula: C16H16ClNO4S
• Molecular Weight: 353.8 g/mol
• SMILES: C1=CC(=CC=C1CCNS(=O)(=O)C2=CC=C(C=C2)Cl)CC(=O)O
• InChI: InChI=1S/C16H16ClNO4S/c17-14-5-7-15(8-6-14)23(21,22)18-10-9-12-1-3-13(4-2-12)11-16(19)20/h1-8,18H,9-11H2,(H,19,20)
• InChIKey: IULOBWFWYDMECP-UHFFFAOYSA-N

TP receptor studies often assume all antagonists are interchangeable. However, substituting Daltroban with silent antagonists like SQ 29,548 yields divergent results due to Daltroban's intrinsic partial agonist activity. - Partial TP agonist: induces platelet shape change & elevates pulmonary arterial pressure in vivo. - Cardioprotective in MI models: reduces infarct size without altering baseline hemodynamics. - Co-crystal structure available (PDB: 6IIV) for SAR studies. Supplied with CoA; ≥98% purity.

Daltroban: Non-Prostanoid TP Receptor Antagonist

Daltroban (also known as BM 13505 or SKF 96148) is a non-prostanoid small molecule that acts as an antagonist at the thromboxane A2 (TxA2)/prostaglandin H2 (PGH2) receptor (TP receptor) [1]. It was originally developed by Boehringer Mannheim in the 1980s and has been widely used as a pharmacological tool to study the role of TxA2 in cardiovascular and other physiological systems [2]. Its molecular formula is C16H16ClNO4S with a molecular weight of 353.8 g/mol . Unlike many prostanoid-based TP antagonists, Daltroban belongs to the benzenesulfonamide chemical class and exhibits a unique pharmacological profile characterized by partial agonist activity at TP receptors [3].

• [1] Bertolino F, Valentin JP, Maffre M, et al. Intrinsic activity of the non-prostanoid thromboxane A2 receptor antagonist, daltroban (BM 13,505), in human platelets in vitro and in the rat vasculature in vivo. Br J Pharmacol. 1995;115(1):210-216. View Source
• [2] Swayne GT, Maguire J, Dolan J, et al. Evidence for homogeneity of thromboxane A2 receptor using structurally different antagonists. Eur J Pharmacol. 1988;152(3):311-319. View Source
• [3] John GW, Colpaert FC, Valentin JP. Overview of the pharmacological properties of daltroban, a thromboxane A2/prostanoid-receptor partial agonist. 2022. View Source

Why Daltroban Differs from Other TP Antagonists

Thromboxane A2 (TP) receptor antagonists are not a homogenous class of compounds. Despite sharing a common molecular target, individual TP antagonists can exhibit vastly different pharmacological profiles that preclude simple substitution in research settings. Daltroban is chemically distinct from prostanoid-based antagonists like SQ 29,548 and has been demonstrated to possess significant intrinsic activity (partial agonism) at TP receptors [1]. This contrasts sharply with 'silent' or 'neutral' antagonists like SQ 29,548, which lack intrinsic efficacy [2]. Therefore, substituting Daltroban with another TP antagonist without accounting for these functional differences can lead to erroneous interpretations of experimental results, particularly in studies involving TP receptor signaling pathways, platelet function, or vascular reactivity [3]. The following quantitative evidence guide details these critical distinctions to inform scientifically sound procurement decisions.

• [1] Bertolino F, Valentin JP, Maffre M, et al. Intrinsic activity of the non-prostanoid thromboxane A2 receptor antagonist, daltroban (BM 13,505), in human platelets in vitro and in the rat vasculature in vivo. Br J Pharmacol. 1995;115(1):210-216. View Source
• [2] Miki I, Kase H, Ishii A. Differences in activities of thromboxane A2 receptor antagonists in smooth muscle cells. Eur J Pharmacol. 1992;227(2):199-204. View Source
• [3] Bertolino F, Valentin JP, Patoiseau JF, et al. Evidence for partial agonist properties of daltroban (BM 13,505) at TP receptors in the anaesthetized open-chest rat. Naunyn-Schmiedeberg's Arch Pharmacol. 1997;356(4):462-466. View Source

Daltroban: Head-to-Head Evidence Comparisons

Partial Agonism in Human Platelets

A direct head-to-head study demonstrated that Daltroban, unlike the 'silent' antagonist SQ 29,548, exhibits significant intrinsic activity at TP receptors. In human washed platelets, Daltroban (10 nM-100 µM) concentration-dependently induced platelet shape change, reaching a maximum amplitude of 0.83 ± 0.09 mV at 50 µM, representing 46.4 ± 4.8% of the response evoked by the full agonist U-46619 (1.78 ± 0.20 mV at 0.2 µM). In stark contrast, SQ 29,548 (10 nM-100 µM) failed to evoke any platelet shape change [1].

Evidence Dimension	Intrinsic activity (platelet shape change amplitude)
Target Compound Data	0.83 ± 0.09 mV (at 50 µM); 46.4% of U-46619 max response
Comparator Or Baseline	SQ 29,548: 0 mV (no shape change); U-46619 (full agonist): 1.78 ± 0.20 mV
Quantified Difference	Daltroban induces significant shape change; SQ 29,548 induces none
Conditions	Human washed platelets; aggregation measured by optical aggregometry; shape change measured via changes in light transmission

Why This Matters

This intrinsic activity makes Daltroban unsuitable as a simple 'blocker' control in TP receptor studies; researchers must account for its partial agonist properties in experimental design.

• [1] Bertolino F, Valentin JP, Maffre M, et al. Intrinsic activity of the non-prostanoid thromboxane A2 receptor antagonist, daltroban (BM 13,505), in human platelets in vitro and in the rat vasculature in vivo. Br J Pharmacol. 1995;115(1):210-216. View Source

Inhibition of U-46619-Induced Platelet Aggregation

While both Daltroban and SQ 29,548 inhibit U-46619-induced platelet aggregation, their potencies differ significantly. Daltroban inhibits U-46619-induced aggregation of isolated human platelets with an IC50 of 77 nM (95% CI: 41-161 nM). In a direct comparison under identical conditions, SQ 29,548 was found to be at least 8-fold more potent, with an IC50 of less than 10 nM [1].

Evidence Dimension	Inhibition of U-46619-induced platelet aggregation
Target Compound Data	IC50 = 77 nM (41-161 nM)
Comparator Or Baseline	SQ 29,548: IC50 < 10 nM
Quantified Difference	SQ 29,548 is >8-fold more potent
Conditions	Human washed platelets; U-46619 as agonist; measured by optical aggregometry

Why This Matters

For researchers requiring potent TP receptor blockade without confounding intrinsic activity, SQ 29,548 may be a more appropriate choice. However, Daltroban's partial agonist profile is essential for studies investigating the functional complexity of TP receptor signaling.

• [1] Bertolino F, Valentin JP, Maffre M, et al. Intrinsic activity of the non-prostanoid thromboxane A2 receptor antagonist, daltroban (BM 13,505), in human platelets in vitro and in the rat vasculature in vivo. Br J Pharmacol. 1995;115(1):210-216. View Source

In Vivo Intrinsic Activity

Daltroban's intrinsic activity is not limited to in vitro systems. In anaesthetized, open-chest Sprague-Dawley rats, Daltroban (10-2500 µg/kg, i.v.) produced dose-dependent increases in mean pulmonary arterial pressure (MPAP) and mean arterial pressure (MAP), exhibiting a bell-shaped dose-response curve characteristic of a partial agonist. At a dose of 80 µg/kg, Daltroban increased MPAP by a maximum of 12.7 ± 2.1 mmHg (ED50 = 20 µg/kg) and MAP by 42.2 ± 4.4 mmHg (ED50 = 94 µg/kg). In stark contrast, the 'silent' antagonist SQ 29,548 (10-2500 µg/kg, i.v.) failed to significantly modify any of these hemodynamic parameters [1].

Evidence Dimension	Change in mean pulmonary arterial pressure (MPAP)
Target Compound Data	Max increase: 12.7 ± 2.1 mmHg at 80 µg/kg; ED50 = 20 µg/kg
Comparator Or Baseline	SQ 29,548: No significant change in MPAP at any dose
Quantified Difference	Daltroban induces a significant, dose-dependent increase; SQ 29,548 has no effect
Conditions	Anaesthetized, open-chest Sprague-Dawley rats; i.v. infusion over 2 min; n=4-8 per group

Why This Matters

This in vivo data unequivocally demonstrates that Daltroban is not a neutral antagonist. Its partial agonist effects on pulmonary and systemic vasculature are critical considerations for any in vivo study design, particularly in cardiovascular or respiratory research.

• [1] Bertolino F, Valentin JP, Maffre M, et al. Intrinsic activity of the non-prostanoid thromboxane A2 receptor antagonist, daltroban (BM 13,505), in human platelets in vitro and in the rat vasculature in vivo. Br J Pharmacol. 1995;115(1):210-216. View Source

Binding Affinity in Rat VSMC

In rat vascular smooth muscle cells (VSMC), Daltroban (BM-13505) and SQ 29,548 exhibit different binding profiles at the TP receptor. SQ 29,548 showed a single class of binding sites with a Ki value of 1.6 nM. In contrast, the inhibition pattern for Daltroban was better fit to a two-component curve, with Ki values of 2.3 nM and 20 nM, suggesting potential heterogeneity in TP receptor binding sites or functional states [1].

Evidence Dimension	Receptor binding affinity (Ki) in rat VSMC
Target Compound Data	Ki values: 2.3 nM and 20 nM (two-component fit)
Comparator Or Baseline	SQ 29,548: Ki = 1.6 nM (single class of binding sites)
Quantified Difference	SQ 29,548 has a single high-affinity site; Daltroban exhibits a two-site binding profile
Conditions	Rat vascular smooth muscle cells; [3H]SQ 29,548 as radioligand

Why This Matters

The distinct binding kinetics of Daltroban may reflect its partial agonist properties and could be exploited in studies investigating TP receptor conformations, biased signaling, or the existence of TP receptor subtypes.

• [1] Miki I, Kase H, Ishii A. Differences in activities of thromboxane A2 receptor antagonists in smooth muscle cells. Eur J Pharmacol. 1992;227(2):199-204. View Source

Selectivity in Pulmonary Vascular Bed

Daltroban demonstrates a clear selectivity profile within the prostanoid system. In the pulmonary vascular bed of the intact-chest cat, Daltroban (5 mg/kg i.v.) significantly inhibited responses to the TxA2 mimics U-46619 and U-44069 (shifting dose-response curves to the right in a parallel, competitive manner) but had no significant effect on responses to prostaglandin (PG) F2α, PGD2, or the PGD2 metabolite 9α,11β-PGF2. It also did not alter responses to norepinephrine, serotonin, angiotensin II, or endothelin-1 [1].

Evidence Dimension	Inhibition of agonist-induced pulmonary vasoconstriction
Target Compound Data	Significantly inhibits U-46619 and U-44069 responses; no effect on PGF2α, PGD2, or other non-prostanoid agonists
Comparator Or Baseline	Baseline responses to U-46619 and other agonists were compared before and after Daltroban administration
Quantified Difference	Parallel rightward shift for TxA2 mimics; no shift for other agonists
Conditions	Intact-chest cat model; pulmonary vascular bed under constant-flow conditions; i.v. administration of Daltroban (5 mg/kg)

Why This Matters

This selectivity data is crucial for researchers using Daltroban to dissect the specific role of TxA2 in complex physiological responses, as it confirms that observed effects are not due to off-target interactions with other prostanoid or vasoactive receptors.

• [1] Hood JS, Nossaman BD, Ibrahim IN, et al. Daltroban blocks thromboxane responses in the pulmonary vascular bed of the cat. J Appl Physiol (1985). 1992;72(6):2305-2310. View Source

Cardioprotective Effects in Myocardial Ischemia

In a cat model of acute myocardial ischemia and reperfusion, Daltroban (BM-13505) demonstrated significant cardioprotective effects. When administered at a dose of 1 mg/kg per hour i.v., Daltroban significantly reduced the area of ischemic tissue as a percentage of total left ventricular mass and total area at risk (p < 0.001) compared to vehicle-treated controls. Notably, this protective effect was achieved without significantly altering basic hemodynamic parameters (arterial blood pressure, heart rate, or their product), indicating that the benefit was not due to a reduction in myocardial oxygen demand .

Evidence Dimension	Reduction in ischemic tissue area
Target Compound Data	Significant reduction in ischemic tissue area (p < 0.001)
Comparator Or Baseline	Vehicle (physiological saline)-treated cats
Quantified Difference	Statistically significant reduction in infarct size; no change in hemodynamic parameters
Conditions	Cat model of acute myocardial ischemia (left anterior descending coronary artery occlusion) and reperfusion; Daltroban (1 mg/kg per hour i.v.)

Why This Matters

This evidence supports the use of Daltroban in preclinical models of myocardial ischemia-reperfusion injury, where its partial agonist properties may confer a unique cardioprotective mechanism not shared by 'silent' TP antagonists.

Daltroban: Research and Industrial Applications

Functional Consequences of TP Partial Agonism

Daltroban is an essential tool for studies designed to elucidate the functional consequences of partial agonism at the TP receptor. Unlike 'silent' antagonists like SQ 29,548, Daltroban induces measurable platelet shape change and increases pulmonary arterial pressure in vivo, providing a unique pharmacological probe to study the nuances of TP receptor signaling, biased agonism, and the relationship between receptor occupancy and functional response [1].

Partial Agonism in Cardiovascular Disease Models

For preclinical studies in myocardial ischemia-reperfusion injury or atherosclerosis, Daltroban offers a distinct profile. Its partial agonist activity may contribute to its observed cardioprotective effects in cat models of acute myocardial ischemia, where it reduced infarct size without altering baseline hemodynamics . This makes Daltroban a relevant compound for testing hypotheses related to TP receptor modulation in cardiovascular pathology.

Selective Blockade of TxA2-Mediated Responses

Researchers studying the specific contribution of TxA2 in complex physiological or pathophysiological responses can rely on Daltroban's demonstrated selectivity. In the feline pulmonary vascular bed, Daltroban effectively blocks responses to TxA2 mimics while sparing responses to other prostanoids (PGF2α, PGD2) and non-prostanoid vasoconstrictors (e.g., norepinephrine, serotonin, endothelin-1) [2]. This selectivity profile is critical for isolating TxA2-dependent mechanisms.

Structural & Molecular Pharmacology of TP Receptor

Daltroban is a key reagent for structural and molecular pharmacology studies of the TP receptor. Its co-crystal structure with the human TP receptor (PDB: 6IIV) at 3.0 Å resolution provides atomic-level detail of its binding mode, which is distinct from the prostanoid-based antagonist ramatroban [3]. This structural information is invaluable for structure-activity relationship (SAR) studies and rational drug design targeting the TP receptor.

• [1] Bertolino F, Valentin JP, Maffre M, et al. Intrinsic activity of the non-prostanoid thromboxane A2 receptor antagonist, daltroban (BM 13,505), in human platelets in vitro and in the rat vasculature in vivo. Br J Pharmacol. 1995;115(1):210-216. View Source
• [2] Hood JS, Nossaman BD, Ibrahim IN, et al. Daltroban blocks thromboxane responses in the pulmonary vascular bed of the cat. J Appl Physiol (1985). 1992;72(6):2305-2310. View Source
• [3] Fan H, Chen S, Yuan X, et al. Structural basis for ligand recognition of the human thromboxane A2 receptor. Nat Chem Biol. 2019;15(1):27-33. View Source